Cas no 2171348-17-5 (2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid
• CAS No: 2171348-17-5
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 5803894
• PubChem ID: 165574296
• Update Time: 2025-07-17

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid
• 2-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]oxy}-3-methoxypropanoic acid
• 2171348-17-5
• EN300-1578458

• Inchi： 1S/C25H30N2O7/c1-15(2)21(12-23(28)27-34-22(14-32-3)24(29)30)26-25(31)33-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-22H,12-14H2,1-3H3,(H,26,31)(H,27,28)(H,29,30)/t21-,22?/m0/s1
• InChI Key： VMMQWVMVWYBUFX-HMTLIYDFSA-N
• SMILES： O(C(N[C@@H](CC(NOC(C(=O)O)COC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.20530130g/mol
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Additional information on 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid (CAS No. 2171348-17-5): A Comprehensive Overview

2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid (CAS No. 2171348-17-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Ser(OtBu)-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The serine residue, with its hydroxyl group, provides a versatile platform for further chemical modifications. The tert-butyl ester (OtBu) group, on the other hand, protects the carboxylic acid functionality, allowing for selective reactions at other sites of the molecule.

Recent advancements in synthetic methodologies have significantly improved the efficiency and yield of Fmoc-Ser(OtBu)-OH production. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to enhance the stereoselectivity and regioselectivity of the synthesis process. This method not only reduces the number of steps required but also minimizes byproduct formation, making it a preferred choice for large-scale production.

In the context of medicinal chemistry, Fmoc-Ser(OtBu)-OH has been extensively studied for its potential applications in drug discovery and development. Its ability to form stable amide bonds with other amino acids makes it an ideal candidate for the synthesis of peptides with specific biological activities. For instance, recent research has demonstrated that peptides containing Fmoc-Ser(OtBu)-OH can exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Moreover, Fmoc-Ser(OtBu)-OH has been utilized in the development of prodrugs, which are inactive precursors that are converted into active drugs within the body. The presence of the serine residue allows for targeted delivery to specific tissues or cells, thereby enhancing the therapeutic efficacy while minimizing side effects. This approach has shown particular promise in cancer therapy, where prodrugs can be designed to release their active components only in tumor microenvironments.

The pharmacokinetic properties of compounds derived from Fmoc-Ser(OtBu)-OH have also been extensively investigated. Studies have shown that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for their clinical success. For example, a recent study published in the Journal of Medicinal Chemistry reported that a peptide containing Fmoc-Ser(OtBu)-OH demonstrated excellent oral bioavailability and prolonged half-life in animal models.

In addition to its therapeutic applications, Fmoc-Ser(OtBu)-OH has found use in diagnostic imaging agents. The ability to functionalize this compound with various imaging labels, such as fluorescent dyes or radioisotopes, allows for real-time monitoring of biological processes at the molecular level. This has significant implications for early disease detection and personalized medicine.

Despite its numerous advantages, the synthesis and use of Fmoc-Ser(OtBu)-OH also present certain challenges. One major issue is the potential for racemization during deprotection steps, which can lead to a loss of enantiomeric purity. To address this problem, researchers have developed novel deprotection methods that maintain high stereoselectivity while ensuring high yields. These advancements have not only improved the overall efficiency of peptide synthesis but also expanded the range of applications for this versatile compound.

In conclusion, 2-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidooxy}-3-methoxypropanoic acid (CAS No. 2171348-17-5) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an essential building block for the synthesis of bioactive molecules and peptides with diverse therapeutic potentials. Ongoing research continues to uncover new uses and improvements in its synthesis and application, solidifying its position as a key player in modern drug discovery and development.